Cellulose, microcrystalline

• CAS No.: 9004-34-6
• Product Name: Cellulose, microcrystalline
• Molecular Formula: (C6H10O5)n; C12H22O11
• Molecular Weight: 370.35 g/mol
• IUPAC Name: 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]oxy-6-(hydroxymethyl)-5-methoxyoxane-3,4-diol
• Standard InChI: InChI=1S/C14H26O11/c1-21-11-5(3-15)24-14(10(20)7(11)17)25-12-6(4-16)23-13(22-2)9(19)8(12)18/h5-20H,3-4H2,1-2H3
• Standard InChIKey: PTHCMJGKKRQCBF-UHFFFAOYSA-N
• Isomeric SMILES: C(C1[C@H](C(C(C(O1)O)O)O)O[C@H]2C(C(C(C(O2)CO)O)O)O)O
• SMILES: COC1C(OC(C(C1O)O)OC2C(OC(C(C2O)O)OC)CO)CO
• Canonical SMILES: COC1C(OC(C(C1O)O)OC2C(OC(C(C2O)O)OC)CO)CO
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Density: 1.27 to 1.61 (NIOSH, 2016); 1.27-1.61
• Melting Point: 500 to 518 °F (Decomposes) (NIOSH, 2016); 500-518°F (decomposes); 500-518°F (Decomposes)
• Physical Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric aicd, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2).; A white, odourless powder; Odorless, white substance.; Odorless, white substance. [Note: The principal fiber cell wall material of vegetable tissues (wood, cotton, flax, grass, etc.).]
• Description: Cellulose is an odorless, white powdery fibers. Density: 1.5 g/cm3. The biopolymer composing the cell wall of vegetable tissues. Prepared by treating cotton with an organic solvent to de-wax it and removing pectic acids by extration with a solution of sodium hydroxide. The principal fiber composing the cell wall of vegetable tissues (wood, cotton, flax, grass, etc.). Technical uses depend on the strength and flexibility of its fibers. Insoluble in water. Soluble with chemical degradation in sulfuric aicd, and in concentrated solutions of zinc chloride. Soluble in aqueous solutions of cupric ammonium hydroxide (Cu(NH3)4(OH)2).; Deae-cellulose, also known as cellulose deae or deae-sephacel(R), belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Deae-cellulose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, deae-cellulose is primarily located in the cytoplasm.; A polysaccharide with glucose units linked as in CELLOBIOSE. It is the chief constituent of plant fibers, cotton being the purest natural form of the substance. As a raw material, it forms the basis for many derivatives used in chromatography, ion exchange materials, explosives manufacturing, and pharmaceutical preparations.
• Solubility: Insoluble (NIOSH, 2016); Insoluble in water, ethanol, ether and dilute mineral acids. Slightly soluble in sodium hydroxide solution; Insoluble
• Synonyms: Acid, Polyanhydroglucuronic; alpha Cellulose; alpha-Cellulose; Alphacel; Avicel; Cellulose; Heweten; Polyanhydroglucuronic Acid; Rayophane; Sulfite Cellulose
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx)
• PubChem Compound: 14055602
• Last Modified: Nov 11 2021